Cas no 2803367-68-0 (LW3)
LW3 structure
Product Name:LW3
CAS No:2803367-68-0
MF:C17H12F3N3O
MW:331.291893959045
CID:6777378
PubChem ID:168510588
Update Time:2024-11-07
LW3 Chemical and Physical Properties
Names and Identifiers
-
- LW3
- HY-155703
- CS-0884799
- 2803367-68-0
- DA-65122
-
- Inchi: 1S/C17H12F3N3O/c18-17(19,20)13-5-7-14(8-6-13)22-23-16(24)15-9-11-3-1-2-4-12(11)10-21-15/h1-10,22H,(H,23,24)
- InChI Key: VWWYHTOMBXKSRA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)NNC(C1C=C2C=CC=CC2=CN=1)=O)(F)F
Computed Properties
- Exact Mass: 331.09324650g/mol
- Monoisotopic Mass: 331.09324650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 54Ų
LW3 Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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